Methyl 6-aminobenzo[d]thiazole-2-carboxylate

• IUPAC Name: methyl 6-amino-1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C9H8N2O2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,10H2,1H3
• InChI Key: ZPZRTPUGIYGNID-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(S1)C=C(C=C2)N
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• CAS No.: 1048367-37-8

Description

Synthesis Analysis

The synthesis of “Methyl 6-aminobenzo[d]thiazole-2-carboxylate” is not well-documented in the available literature.

Chemical Reactions Analysis

There is limited information available on the chemical reactions involving "this compound".

Scientific Research Applications

Synthesis and Building Blocks in Drug Discovery

Methyl 6-aminobenzo[d]thiazole-2-carboxylate and its derivatives are widely used in synthetic and medicinal chemistry. They serve as building blocks in drug discovery due to their capacity for substitution at multiple positions, enabling extensive exploration of chemical space around the molecule. This flexibility is beneficial for designing ligands for specific targets (Durcik et al., 2020).

Novel Polyfunctionalized Compounds

Research has also focused on developing novel polyfunctionalized benzo[d]thiazole derivatives, like 6-amino-2-cyanobenzo[d]thiazole-5-carboxylate ester. These compounds are functionalized as molecular bricks for creating innovative molecular systems, showcasing the adaptability of benzo[d]thiazole derivatives in chemical synthesis (Hédou et al., 2014).

Biological Properties and Antibacterial Activity

Benzo[d]thiazole derivatives, including those related to this compound, have been investigated for their biological properties. For instance, certain derivatives show significant antibacterial and antifungal activities, demonstrating the potential therapeutic applications of these compounds in addressing microbial infections (Shafi et al., 2021).

Heterocyclic Core Synthesis for Natural Products

The synthesis of heterocyclic cores resembling natural products, such as violatinctamine and erythrazole A, has been achieved using benzo[d]thiazole derivatives. This highlights the utility of these compounds in mimicking and studying complex natural structures (Blunt et al., 2015).

Spectrophotometric Applications

Benzo[d]thiazole derivatives have been used in developing chromogenic reagents for spectrophotometric determinations, such as in the measurement of trace elements like nickel. This application demonstrates the versatility of these compounds beyond medicinal chemistry (Fan & Zhu, 1998).

Mechanism of Action

The mechanism of action of “Methyl 6-aminobenzo[d]thiazole-2-carboxylate” is not well-documented in the available literature.

Safety and Hazards

The safety and hazards associated with “Methyl 6-aminobenzo[d]thiazole-2-carboxylate” are not well-documented in the available literature.

Future Directions

There is limited information available on the future directions of research or applications for "Methyl 6-aminobenzo[d]thiazole-2-carboxylate".